Cas no 2139721-94-9 (2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid)

• Product Name: 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid
• CAS No: 2139721-94-9
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6373361
• PubChem ID: 165778733
• Update Time: 2025-10-31

2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid
• EN300-1449262
• 2139721-94-9
• 2-[(1-hydroxybut-3-yn-2-yl)amino]-6-methylpyrimidine-4-carboxylic acid

• Inchi： 1S/C10H11N3O3/c1-3-7(5-14)12-10-11-6(2)4-8(13-10)9(15)16/h1,4,7,14H,5H2,2H3,(H,15,16)(H,11,12,13)
• InChI Key： GIZADPNUZXGIOQ-UHFFFAOYSA-N
• SMILES： OCC(C#C)NC1N=C(C(=O)O)C=C(C)N=1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.3Ų

Additional information on 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid

Introduction to 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid (CAS No. 2139721-94-9)

2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid, identified by its CAS number 2139721-94-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a pyrimidine core appended with functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both an amine and a terminal alkyne moiety in its structure provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities.

The compound's structural framework combines elements that are frequently explored in medicinal chemistry due to their potential to interact with biological targets. The pyrimidine ring is a common scaffold in many pharmacologically active molecules, including antiviral, anticancer, and antimicrobial agents. Its ability to form hydrogen bonds and stack with other aromatic systems makes it a valuable building block for drug design. The 1-hydroxybut-3-yn-2-yl substituent introduces both hydrophilic and hydrophobic characteristics, enhancing solubility and membrane permeability, which are critical factors in drug bioavailability.

In recent years, there has been growing interest in developing small molecules that modulate enzyme activity through covalent inhibition or alkylation. The alkyne group in 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid serves as an excellent handle for such modifications. Transition-metal-catalyzed reactions, such as Sonogashira coupling and click chemistry, have been widely employed to introduce diverse functional groups at the triple bond position. These reactions allow for the efficient construction of complex molecular architectures, making this compound a valuable tool in synthetic organic chemistry.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Pyrimidine derivatives have shown promise in treating various diseases, including cancer and infectious disorders. For instance, recent studies have highlighted the role of pyrimidine-based inhibitors in disrupting kinase-mediated signaling pathways, which are often overactive in tumor cells. The amine group in 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid can be exploited to develop covalent inhibitors that form stable bonds with specific protein targets, leading to enhanced drug efficacy.

The 6-methylpyrimidine moiety further contributes to the compound's structural diversity and biological relevance. Methylated pyrimidines are frequently found in natural products and synthetic drugs due to their stability and ability to engage in multiple non-covalent interactions with biological macromolecules. This feature makes 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid a promising candidate for further derivatization into lead compounds for drug discovery.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like this one. Molecular docking studies have been used to predict binding affinities and optimize interactions between 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid and biological targets. These computational approaches complement experimental efforts by providing insights into molecular recognition processes, thereby accelerating the drug discovery pipeline.

The carboxylic acid group at the 4-position offers another avenue for functionalization. This group can be converted into esters, amides, or other derivatives, expanding the range of possible applications. For example, esterification might improve solubility or enhance prodrug properties, while amide formation could enable peptide coupling or further derivatization into peptidomimetics.

In conclusion, 2-(1-hydroxybut-3-yn-2-yl)amino-6-methylpyrimidine-4-carboxylic acid (CAS No. 2139721-94-9) represents a fascinating compound with broad utility in pharmaceutical research and development. Its unique structural features—combining a pyrimidine core with an alkyne substituent—make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.